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Compound of Interest

Compound Name: (1-Bromoethyl)cyclohexane

Cat. No.: B150787 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

(1-Bromoethyl)cyclohexane, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

(1-Bromoethyl)cyclohexane is a combustible liquid that can cause skin irritation, serious eye

damage, and may lead to respiratory irritation.[1] Proper personal protective equipment (PPE)

and handling procedures are mandatory to minimize exposure and ensure a safe working

environment.

Hazard Identification and Personal Protective Equipment
(PPE)
A thorough risk assessment should be conducted before handling (1-
Bromoethyl)cyclohexane. The following table summarizes the required PPE.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

To protect against splashes

and vapors that can cause

serious eye damage.[2][3]

Skin Protection

Flame-resistant lab coat worn

over full-length clothing.

Chemically resistant gloves

(e.g., nitrile or neoprene).

To prevent skin contact, which

can cause irritation.[2][4] A lab

coat provides a barrier against

spills.

Respiratory Protection

Work should be conducted in a

well-ventilated fume hood. If

ventilation is inadequate, a

NIOSH/MSHA approved

respirator with an organic

vapor cartridge is

recommended.

To prevent the inhalation of

vapors, which may cause

respiratory irritation.[2][3][5]

Quantitative Data
Property Value

Molecular Formula C8H15Br

Molecular Weight 191.11 g/mol [1]

Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following operational plan is essential for the safe handling of (1-
Bromoethyl)cyclohexane.

Preparation and Handling
Engineering Controls: All work with (1-Bromoethyl)cyclohexane must be performed in a

properly functioning chemical fume hood.[2]
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Donning PPE: Before handling the chemical, put on all required PPE as specified in the table

above.

Chemical Transport: When moving the chemical, use a secondary container to prevent spills.

Dispensing: Use only non-sparking tools and explosion-proof equipment when transferring

the liquid.[3] Ground and bond containers when transferring material.[3]

Avoid Incompatibilities: Keep away from strong oxidizing agents and strong bases.[3]

Heating: Avoid heating the compound unless required by a specific protocol. If heating is

necessary, do so with extreme caution and appropriate safety measures in place.[2]

Storage
Store in a cool, dry, and well-ventilated area.[2][3]

Keep the container tightly closed when not in use.[2][5]

Store away from heat, sparks, open flames, and other ignition sources.[2][3]

The storage container must be clearly labeled with the chemical name and hazard warnings.

Disposal Plan: Step-by-Step Waste Management
All waste containing (1-Bromoethyl)cyclohexane and any contaminated materials must be

treated as hazardous waste.

Waste Collection
Segregation: Collect all (1-Bromoethyl)cyclohexane waste in a dedicated and clearly

labeled "Halogenated Organic Waste" container.[6] Never mix with non-halogenated waste.

[6]

Container: The waste container must be made of a compatible material and have a secure,

sealable lid.[7]

Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical

name "(1-Bromoethyl)cyclohexane," the approximate concentration and volume,

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromoethynyl_cyclohexene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromoethynyl_cyclohexene.pdf
https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromoethynyl_cyclohexene.pdf
https://aksci.com/sds/7877CT_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromoethynyl_cyclohexene.pdf
https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b150787?utm_src=pdf-body
https://www.benchchem.com/product/b150787?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromoethyl_benzene_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromoethyl_benzene_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_1_Bromoethynyl_cyclohexene_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b150787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


associated hazards (e.g., "Combustible," "Corrosive," "Irritant"), and the date of

accumulation.[7]

Waste Disposal
Professional Disposal: Dispose of the hazardous waste through an approved hazardous

waste disposal facility.[2][5]

Prohibited Disposal: Do not dispose of (1-Bromoethyl)cyclohexane down the drain or in

regular trash.[2][7]

Emergency Procedures
Spills

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

sealed container for disposal.[2]

Decontamination: Clean the spill area thoroughly.

Exposure
Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[3][8]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Get medical attention if irritation persists.[3]

[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing. Seek

immediate medical attention.[3][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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